1,2-Dihexanoyl-sn-glycero-3-phospho-(1'-sn-glycerol)
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Overview
Description
1,2-dihexanoyl-sn-glycero-3-phospho-(1'-sn-glycerol) is a phosphatidylglycerol 12:0 in which the acyl groups at C-1 and C-2 are both hexanoyl. It is a phosphatidylglycerol 12:0 and a hexanoate ester.
Scientific Research Applications
Crystal Structure Analysis
1,2-Dihexanoyl-sn-glycero-3-phospho-(1'-sn-glycerol) has been utilized in the study of crystal structures of mixed-chain triacylglycerols. The structure analysis of such compounds provides insights into the molecular arrangements and interactions within the lipid layers, which is crucial for understanding membrane dynamics and lipid-based drug delivery systems (Goto et al., 1992).
Bicellar Dispersion Studies
This compound plays a significant role in the formation and stability of bicellar dispersions. Studies have shown its application in understanding the response of bicellar dispersions to hydrostatic pressure, which is essential for the development of lipid-based drug delivery systems and for understanding membrane biophysics (Rahmani et al., 2013).
Lipid Chain Length and Unsaturated Lipids
It has also been used to investigate the effects of lipid chain length and unsaturation on bicelles stability. This research is vital for the development of more effective and stable lipid-based carriers in drug delivery systems (Triba et al., 2006).
Visualization and Imaging
The compound has been instrumental in studies involving the visualization of mixed monolayers on a nanometer scale using in situ scanning tunneling microscopy. This is particularly significant in the field of nanotechnology and for the development of nano-scale sensors and devices (Matsunaga et al., 2015).
Nanocomplex Formation
Research on antimicrobial metallo-supramolecules encapsulated by lipid discoidal bicelles containing 1,2-Dihexanoyl-sn-glycero-3-phospho-(1'-sn-glycerol) has shown potential in creating nanocomplexes for theranostic applications. This opens new avenues in the fields of nanomedicine and targeted drug delivery (Liu et al., 2021).
Capillary Electrophoresis
This compound has been used as an additive in capillary electrophoresis to enhance the separation of glycans. This application is crucial in the field of analytical chemistry, especially for the separation and analysis of complex biological samples (Luo et al., 2010).
Spectroscopic Studies of Membrane-Bound Peptides
It is also involved in studies aiming at the structural refinement of soluble protein structures using bicelle systems. This is significant for understanding protein-lipid interactions and for the structural analysis of membrane proteins (Wu et al., 2010).
Properties
Molecular Formula |
C18H35O10P |
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Molecular Weight |
442.4 g/mol |
IUPAC Name |
[(2R)-3-[[(2S)-2,3-dihydroxypropoxy]-hydroxyphosphoryl]oxy-2-hexanoyloxypropyl] hexanoate |
InChI |
InChI=1S/C18H35O10P/c1-3-5-7-9-17(21)25-13-16(28-18(22)10-8-6-4-2)14-27-29(23,24)26-12-15(20)11-19/h15-16,19-20H,3-14H2,1-2H3,(H,23,24)/t15-,16+/m0/s1 |
InChI Key |
CNAHGDCINXNHER-JKSUJKDBSA-N |
Isomeric SMILES |
CCCCCC(=O)OC[C@H](COP(=O)(O)OC[C@H](CO)O)OC(=O)CCCCC |
Canonical SMILES |
CCCCCC(=O)OCC(COP(=O)(O)OCC(CO)O)OC(=O)CCCCC |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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